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Compound of Interest

Compound Name: 4-Bromo-2-chloro-6-methylphenol

Cat. No.: B1266378 Get Quote

Essential Safety and Handling Guide for 4-
Bromo-2-chloro-6-methylphenol
For researchers, scientists, and drug development professionals, ensuring safe handling of

specialized chemical compounds is paramount. This guide provides essential, immediate

safety and logistical information for handling 4-Bromo-2-chloro-6-methylphenol, including

detailed operational and disposal plans.

Hazard Summary

4-Bromo-2-chloro-6-methylphenol and its structural analogs are classified as hazardous

substances.[1][2][3][4] Key hazards include:

Acute Toxicity: Harmful if swallowed.[2][5]

Skin Irritation: Causes skin irritation.[2][3][4][5]

Eye Irritation: Causes serious eye irritation.[2][3][4][5]

Respiratory Irritation: May cause respiratory tract irritation.[1][3][4][5]

Similar phenolic compounds are noted to be corrosive and can cause severe burns, which may

not be immediately painful due to anesthetic effects.[6][7][8] Long-term exposure to related

phenols may have adverse effects on the liver and kidneys.[6]
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Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical to minimize exposure risk. The following table

summarizes the required PPE for handling 4-Bromo-2-chloro-6-methylphenol, based on

guidelines for similar halogenated phenols.

Body Part Required PPE
Specifications and Best
Practices

Eyes/Face

Safety glasses with side-

shields or Goggles, and Face

shield

Must conform to EN166 or

NIOSH standards. A face

shield is necessary when a

splash hazard is present.[5][6]

Hands Chemical-resistant gloves

Nitrile gloves are a common

recommendation.[6] For

concentrated solutions,

heavier-duty gloves like butyl

rubber or neoprene are

advised.[7][9] Always inspect

gloves for tears or penetration

before use and practice proper

glove removal technique.[5][6]

Body Laboratory coat

A fully buttoned lab coat is

mandatory. For situations with

a higher risk of splashing, a

chemical-resistant apron over

the lab coat is recommended.

[6][9]

Respiratory
Use in a well-ventilated area;

Respirator as needed

All handling should be

conducted in a chemical fume

hood to minimize inhalation of

dust or vapors.[5][6][9] If a

fume hood is not feasible,

consult with safety personnel

regarding the need for

respiratory protection.[6]
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Operational Plan for Handling
Adherence to a strict operational protocol is essential for safety.

1. Preparation and Engineering Controls:

Ventilation: Always handle 4-Bromo-2-chloro-6-methylphenol in a well-ventilated area,

preferably within a certified chemical fume hood.[5][6]

Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible and in close proximity to the workstation.[10]

Secondary Containment: Store containers of the chemical in leak-proof secondary

containment.[6]

2. Handling Procedure:

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

clothing.[1]

Prevent Dust and Aerosol Formation: Handle the solid form of the chemical carefully to avoid

creating dust.[5][11]

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[1][5] Wash hands

thoroughly with soap and water after handling and before breaks.[1][5][11]

3. Storage:

Container Integrity: Keep the container tightly sealed when not in use.[5][12]

Storage Conditions: Store in a cool, dry, and well-ventilated area.[1][5][12]

Incompatible Materials: Store away from strong oxidizing agents.[6][12]

Disposal Plan
Proper disposal of 4-Bromo-2-chloro-6-methylphenol and its contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Unused Product

Dispose of as hazardous chemical waste.

Contact a licensed professional waste disposal

service.[11] Do not dispose of with household

garbage or allow it to enter the sewage system.

[2]

Contaminated Packaging
Dispose of as unused product in accordance

with local, regional, and national regulations.[5]

Contaminated PPE
Contaminated gloves and other disposable PPE

should be disposed of as hazardous waste.[5]

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of 4-Bromo-2-chloro-6-methylphenol

Preparation
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Locate Eyewash & Safety Shower

Don Appropriate PPE

Weigh/Measure Compound in Fume Hood

Perform Experimental Procedure

Securely Close Container After Use

Decontaminate Work Surface

Dispose of Contaminated Materials in Hazardous Waste

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 4-Bromo-2-chloro-6-methylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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